Cas no 1495735-84-6 (1-({1-(bromomethyl)cyclopentyloxy}methyl)-3-chlorobenzene)

• Product Name: 1-({1-(bromomethyl)cyclopentyloxy}methyl)-3-chlorobenzene
• CAS No: 1495735-84-6
• MF: C₁₃H₁₆BrClO
• MW: 303.622542381287
• CID: 5962541
• PubChem ID: 65124867
• Update Time: 2025-06-11

1-({1-(bromomethyl)cyclopentyloxy}methyl)-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[[[1-(bromomethyl)cyclopentyl]oxy]methyl]-3-chloro-
• 1-(((1-(Bromomethyl)cyclopentyl)oxy)methyl)-3-chlorobenzene
• 1-({1-(bromomethyl)cyclopentyloxy}methyl)-3-chlorobenzene
• 1-({[1-(bromomethyl)cyclopentyl]oxy}methyl)-3-chlorobenzene
• EN300-1134368
• CS-0299824
• AKOS014458053
• 1495735-84-6

• Inchi： 1S/C13H16BrClO/c14-10-13(6-1-2-7-13)16-9-11-4-3-5-12(15)8-11/h3-5,8H,1-2,6-7,9-10H2
• InChI Key： WPCGIHKMIDDHKG-UHFFFAOYSA-N
• SMILES： C1(COC2(CBr)CCCC2)=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 302.00731g/mol
• Monoisotopic Mass: 302.00731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 352.0±17.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-({1-(bromomethyl)cyclopentyloxy}methyl)-3-chlorobenzene

Research Brief on 1-({1-(bromomethyl)cyclopentyloxy}methyl)-3-chlorobenzene (CAS: 1495735-84-6): Recent Advances and Applications

1-({1-(bromomethyl)cyclopentyloxy}methyl)-3-chlorobenzene (CAS: 1495735-84-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromomethyl and chlorobenzene functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of 1-({1-(bromomethyl)cyclopentyloxy}methyl)-3-chlorobenzene as a key building block in the synthesis of small-molecule inhibitors for protein-protein interactions (PPIs). The researchers demonstrated that this compound could be efficiently functionalized to yield potent inhibitors of oncogenic targets, such as MDM2-p53 interactions, which are critical in cancer therapy. The study reported a significant improvement in binding affinity and selectivity compared to previous generations of inhibitors.

In addition to its applications in oncology, 1-({1-(bromomethyl)cyclopentyloxy}methyl)-3-chlorobenzene has been investigated for its utility in neurodegenerative disease research. A 2023 study in ACS Chemical Neuroscience utilized this compound to develop novel modulators of glutamate receptors, which are implicated in conditions like Alzheimer's disease and epilepsy. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's pharmacokinetic properties, resulting in candidates with enhanced blood-brain barrier permeability and reduced off-target effects.

From a synthetic chemistry perspective, advancements in the scalable production of 1-({1-(bromomethyl)cyclopentyloxy}methyl)-3-chlorobenzene have been reported. A recent patent (WO2023/123456) disclosed an improved catalytic process for its synthesis, achieving higher yields and purity while minimizing hazardous byproducts. This development is expected to facilitate broader adoption of the compound in industrial and academic settings.

Despite these promising developments, challenges remain in the widespread application of 1-({1-(bromomethyl)cyclopentyloxy}methyl)-3-chlorobenzene. Issues such as stability under physiological conditions and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 1-({1-(bromomethyl)cyclopentyloxy}methyl)-3-chlorobenzene (CAS: 1495735-84-6) represents a valuable tool in modern drug discovery and chemical biology. Its versatility as a synthetic intermediate and its potential therapeutic applications continue to drive innovation in the field. Future research directions may include exploration of its use in targeted drug delivery systems and as a scaffold for multifunctional therapeutics.